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Compound of Interest

Compound Name: Trioctylamine

Cat. No.: B072094 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties of

trioctylamine, a tertiary amine of significant interest in various industrial and research

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its molecular weight and density, alongside

standardized experimental protocols for their determination.

Physicochemical Properties of Trioctylamine
Trioctylamine, a clear, colorless to pale yellow liquid, is a versatile organic compound with the

chemical formula C₂₄H₅₁N.[1] It is characterized by its insolubility in water and solubility in

many organic solvents.[1][2]

Quantitative Data Summary
The key physical and chemical properties of trioctylamine are summarized in the table below

for quick reference.
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Property Value Source(s)

Molecular Weight 353.67 g/mol [3][4]

Density 0.81 g/cm³ (at 20°C)

CAS Number 1116-76-3 [1][3]

Molecular Formula C₂₄H₅₁N [1]

Melting Point -34.6 °C [1]

Boiling Point 365-367 °C (at 1 atm) [1]

Solubility in Water 0.050 mg/L [1]

Experimental Protocols
This section outlines the detailed methodologies for the experimental determination of the

molecular weight and density of liquid compounds such as trioctylamine.

Determination of Molecular Weight (Dumas Method)
The Dumas method is a classical technique for determining the molecular weight of a volatile

liquid.[5][6]

Principle: The method relies on the ideal gas law (PV = nRT) to determine the number of moles

of a vaporized liquid. By measuring the mass, volume, temperature, and pressure of the gas,

the molecular weight can be calculated.[5]

Procedure:

A clean, dry flask of known volume is weighed.

A small amount of the volatile liquid (trioctylamine) is introduced into the flask.

The flask is heated in a water bath to a temperature above the boiling point of the liquid,

causing it to vaporize and drive out the air.
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Once all the liquid has vaporized, the flask is sealed and allowed to cool to room

temperature. The vapor condenses back into a liquid.

The outside of the flask is thoroughly dried, and the flask with the condensed liquid is

weighed.

The mass of the vapor is the difference between the final and initial weights of the flask.

The volume of the flask is determined by filling it with water and weighing the water.

The atmospheric pressure and the temperature of the water bath are recorded.

The molecular weight is then calculated using the ideal gas law equation.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precise volume.[7]

Principle: Density is defined as mass per unit volume. The pycnometer allows for the precise

measurement of the mass of a known volume of liquid.

Procedure:

A clean and dry pycnometer is weighed empty.

The pycnometer is then filled with the liquid (trioctylamine), ensuring no air bubbles are

present.

The filled pycnometer is weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The volume of the pycnometer is a known, calibrated value.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.
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Applications and Experimental Workflows
Trioctylamine is extensively used as an extractant in solvent extraction processes, particularly

for the separation of metals and organic acids.[8] Its role in pharmaceutical synthesis as an

intermediate and in the formulation of drug delivery systems is also of growing interest.[9][10]

The following diagram illustrates a typical experimental workflow for a liquid-liquid extraction

process utilizing trioctylamine.
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Caption: Liquid-Liquid Extraction Workflow using Trioctylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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